N-cyclopentyl-4-(propan-2-yl)benzamide
Overview
Description
N-cyclopentyl-4-(propan-2-yl)benzamide, also known as CP-55940, is a synthetic cannabinoid receptor agonist. It was first synthesized in the 1980s and has since been used in scientific research to study the endocannabinoid system and its effects on the body.
Mechanism of Action
N-cyclopentyl-4-(propan-2-yl)benzamide acts as a full agonist of both CB1 and CB2 receptors, leading to a range of physiological effects. It has been shown to have a high affinity for CB1 receptors in the brain, leading to its psychoactive effects.
Biochemical and Physiological Effects:
N-cyclopentyl-4-(propan-2-yl)benzamide has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-convulsant properties. It has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-4-(propan-2-yl)benzamide has several advantages for use in lab experiments, including its high potency and selectivity for CB1 and CB2 receptors. However, it also has several limitations, including its complex synthesis and potential for abuse.
Future Directions
There are several future directions for research on N-cyclopentyl-4-(propan-2-yl)benzamide, including its potential therapeutic applications in the treatment of neurodegenerative diseases and its use as a tool for studying the endocannabinoid system. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-cyclopentyl-4-(propan-2-yl)benzamide and its potential risks and benefits.
Synthesis Methods
N-cyclopentyl-4-(propan-2-yl)benzamide is synthesized through a multistep process that involves the reaction of 4-(propan-2-yl)benzoic acid with cyclopentylmagnesium bromide, followed by a series of reactions to produce the final product. The synthesis of N-cyclopentyl-4-(propan-2-yl)benzamide is complex and requires specialized equipment and expertise.
Scientific Research Applications
N-cyclopentyl-4-(propan-2-yl)benzamide has been used extensively in scientific research to study the endocannabinoid system and its effects on the body. It has been shown to bind to both CB1 and CB2 receptors in the brain and peripheral tissues, leading to a range of physiological effects.
properties
Molecular Formula |
C15H21NO |
|---|---|
Molecular Weight |
231.33 g/mol |
IUPAC Name |
N-cyclopentyl-4-propan-2-ylbenzamide |
InChI |
InChI=1S/C15H21NO/c1-11(2)12-7-9-13(10-8-12)15(17)16-14-5-3-4-6-14/h7-11,14H,3-6H2,1-2H3,(H,16,17) |
InChI Key |
XRTRHSJCOMSPSA-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)C(=O)NC2CCCC2 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)NC2CCCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(trifluoromethoxy)phenyl]nicotinamide](/img/structure/B263659.png)
![(4E)-4-[(4-bromophenyl)(hydroxy)methylidene]-5-(3,4-dimethoxyphenyl)-1-(prop-2-en-1-yl)pyrrolidine-2,3-dione](/img/structure/B263683.png)
![tert-butyl N-[(1S,2R)-1-(5-benzylsulfanyl-1,3,4-oxadiazol-2-yl)-2-methylbutyl]carbamate](/img/structure/B263685.png)
![2-amino-4-(2,4-dimethoxyphenyl)-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B263686.png)